Cas no 2825008-52-2 (2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride
• CAS No: 2825008-52-2
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5165463
• PubChem ID: 165766708
• Update Time: 2025-05-24

2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, α,α,1-trimethyl-, hydrochloride (1:2) (ACI)
• 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride

• Inchi： 1S/C11H15N3.ClH/c1-11(2,12)10-13-8-6-4-5-7-9(8)14(10)3;/h4-7H,12H2,1-3H3;1H
• InChI Key： AONDTBVDLJHYIG-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C(C)(C)N)N(C)C2C1=CC=CC=2

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride

Comprehensive Overview of 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride (CAS No. 2825008-52-2)

2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride (CAS No. 2825008-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzodiazole core, which is known for its versatility in medicinal chemistry, coupled with a propan-2-amine moiety that enhances its solubility and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive molecules targeting neurotransmitter systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound’s dihydrochloride salt form improves its stability, making it a viable candidate for further preclinical studies. Its CAS number (2825008-52-2) serves as a critical identifier in global chemical databases, ensuring traceability and compliance with regulatory standards. Scientists frequently search for "benzodiazole derivatives in drug discovery" or "amine-based CNS agents," reflecting the growing interest in this chemical space.

The synthesis of 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride involves multi-step organic reactions, including N-alkylation and salt formation, which are well-documented in peer-reviewed literature. Its molecular weight and stoichiometry are meticulously optimized to ensure reproducibility, a key concern for industrial-scale production. Discussions on platforms like ResearchGate and PubMed often highlight its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in targeted cancer therapies and neurodegenerative disease research.

From an analytical perspective, this compound exhibits distinct spectroscopic signatures (e.g., NMR, HPLC) that facilitate quality control. Laboratories prioritize "HPLC methods for benzodiazole analysis" or "NMR characterization of amine salts" in their workflows, underscoring its technical relevance. Additionally, its logP and pKa values are frequently modeled in QSAR studies, addressing questions about drug-likeness and ADMET properties—topics dominating AI-driven drug design forums.

Beyond pharmaceuticals, 2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride is explored in material science for its potential in organic electronics, given the benzodiazole group’s electron-rich nature. Searches for "conductive polymers with heterocyclic amines" or "small-molecule semiconductors" often intersect with this compound’s applications. Its thermal stability and crystallinity further support such interdisciplinary uses.

In summary, CAS No. 2825008-52-2 represents a multifaceted compound bridging drug discovery and advanced materials. Its nomenclature—2-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-2-amine dihydrochloride—encapsulates both its chemical identity and research appeal. As the scientific community continues to investigate its properties, this molecule remains a high-value candidate for innovation across multiple domains.